N-(1-isopropyl-2-methylpropyl)-4-methoxybenzenesulfonamide

• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.4 g/mol
• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-10(2)14(11(3)4)15-19(16,17)13-8-6-12(18-5)7-9-13/h6-11,14-15H,1-5H3
• InChI Key: BCUPGVWFVABOFY-UHFFFAOYSA-N
• SMILES: CC(C)C(C(C)C)NS(=O)(=O)C1=CC=C(C=C1)OC

Description

N-(1-isopropyl-2-methylpropyl)-4-methoxybenzenesulfonamide is a chemical compound commonly known as sulfaethidole. It belongs to the class of sulfonamide antibiotics and is widely used in scientific research.

Mechanism of Action

Sulfaethidole acts by inhibiting the synthesis of folic acid in bacteria. Folic acid is an essential component for the growth and replication of bacteria. Sulfaethidole competes with para-aminobenzoic acid (PABA) for the active site of the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. By inhibiting this enzyme, sulfaethidole prevents the synthesis of folic acid, leading to the death of bacteria.
Biochemical and physiological effects:
Sulfaethidole has been shown to have both biochemical and physiological effects. It has been reported to cause hemolysis in patients with glucose-6-phosphate dehydrogenase (G6PD) deficiency. It has also been reported to cause skin rashes, fever, and gastrointestinal disturbances in some patients.

Advantages and Limitations for Lab Experiments

Sulfaethidole is a widely used antibiotic in laboratory experiments due to its broad-spectrum activity against a variety of bacteria. However, its use is limited by the development of resistance in bacteria. Moreover, it has been reported to cause adverse effects in some patients, which limits its use in clinical settings.

Future Directions

There are several future directions for research on sulfaethidole. One area of research is the development of novel sulfonamide antibiotics that are less prone to resistance. Another area of research is the investigation of the molecular mechanisms of sulfaethidole resistance in bacteria. Additionally, there is a need to study the pharmacokinetics and pharmacodynamics of sulfaethidole to optimize its use in clinical settings.

Synthesis Methods

Sulfaethidole can be synthesized by reacting 4-methoxybenzenesulfonyl chloride with isopropyl-2-methylpropylamine in the presence of a base such as sodium hydroxide. The reaction yields sulfaethidole as a white crystalline solid.

Scientific Research Applications

Sulfaethidole has been extensively used in scientific research as an antimicrobial agent. It has been used to study the mechanism of action of sulfonamide antibiotics and to investigate the efficacy of various drug combinations in treating bacterial infections.